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Compound of Interest

Compound Name: Florylpicoxamid

Cat. No.: B6595160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive environmental impact assessment of the fungicide

Florylpicoxamid and compares its performance with several alternative fungicides:

Azoxystrobin, Tebuconazole, Chlorothalonil, and Mancozeb. The information is intended to

assist researchers and professionals in making informed decisions regarding the selection and

use of these crop protection agents.

Executive Summary
Florylpicoxamid is a broad-spectrum fungicide that has been registered for use on various

food crops and golf courses.[1][2] While it is considered to have low acute toxicity to mammals,

birds, and honeybees, regulatory agencies have identified potential risks to aquatic organisms,

terrestrial invertebrates, and non-target plants.[1][2] This guide presents a detailed comparison

of the environmental fate and ecotoxicological profiles of Florylpicoxamid and its alternatives,

supported by quantitative data and experimental protocols.

Comparative Environmental Data
The following tables summarize the key environmental parameters for Florylpicoxamid and its

alternatives. This data allows for a direct comparison of their potential environmental impact.
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Ecotoxicity Data
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Chemical Organism Endpoint Value (mg/L) Reference

Florylpicoxamid

Rainbow Trout

(Oncorhynchus

mykiss)

96h LC50 0.01 [3]

Fathead Minnow

(Pimephales

promelas)

96h LC50 0.015 [3]

Daphnia magna 48h EC50 0.059 [3]

Azoxystrobin

Rainbow Trout

(Oncorhynchus

mykiss)

96h LC50 0.47 [4]

Bluegill Sunfish

(Lepomis

macrochirus)

96h LC50 1.1 [4]

Daphnia magna 48h EC50 0.28 [4]

Tebuconazole

Rainbow Trout

(Oncorhynchus

mykiss)

96h LC50 4.4 [5]

Bluegill Sunfish

(Lepomis

macrochirus)

96h LC50 5.7 [5]

Daphnia magna 48h EC50 4.1 [5]

Chlorothalonil

Rainbow Trout

(Oncorhynchus

mykiss)

96h LC50 0.017 [6]

Bluegill Sunfish

(Lepomis

macrochirus)

96h LC50 0.023 [6]

Daphnia magna 48h EC50 0.076 [6]
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Mancozeb

Rainbow Trout

(Oncorhynchus

mykiss)

96h LC50 0.46 [7]

Bluegill Sunfish

(Lepomis

macrochirus)

96h LC50 1.54 [7]

Daphnia magna 48h EC50 0.58 [7]

Environmental Fate Data

Chemical

Soil
Aerobic
Metabolism
Half-life
(days)

Aquatic
Aerobic
Metabolism
Half-life
(days)

Hydrolysis
Half-life
(days) at pH
7

Log Kow

Bio-
concentrati
on Factor
(BCF)

Florylpicoxam

id
0.44 - 1.21 0.08 - 0.1 16.7 4.2 - 4.3 87 - 105

Azoxystrobin 72 - 164

11 - 17

(Photodegrad

ation)

Stable 2.5 3.5

Tebuconazole 25.8 - 610
Stable to

hydrolysis
Stable 3.7 76 - 144

Chlorothalonil 1 - 3.5 0.18 - 8.8 Stable 2.9 ~30

Mancozeb < 2 < 2 < 1 1.3 Low potential

Experimental Protocols
The data presented in this guide are derived from standardized experimental protocols,

primarily following the guidelines set by the Organisation for Economic Co-operation and

Development (OECD). These guidelines ensure the quality and comparability of environmental

safety data for chemicals.
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Aquatic Toxicity Testing
Objective: To determine the acute toxicity of the test substance to aquatic organisms.

Principle: Fish or aquatic invertebrates are exposed to a range of concentrations of the test

substance in a static, semi-static, or flow-through system for a defined period (e.g., 96 hours for

fish, 48 hours for daphnids). Mortality or other specified effects are observed, and the

concentration that is lethal to 50% of the test organisms (LC50) or causes a specified effect in

50% of the organisms (EC50) is calculated.

Key Methodological Aspects (based on OECD Guidelines 202 and 203):

Test Organisms: Specified species of fish (e.g., Oncorhynchus mykiss, Pimephales

promelas) or aquatic invertebrates (e.g., Daphnia magna) of a defined age and health status.

Test Conditions: Controlled temperature, lighting, and water quality parameters (pH,

dissolved oxygen, hardness).

Exposure Concentrations: A geometric series of at least five concentrations and a control

group.

Observations: Regular observation of mortality and any sublethal effects.

Data Analysis: Statistical methods (e.g., probit analysis) are used to calculate the

LC50/EC50 and its confidence limits.

Soil Metabolism Studies
Objective: To determine the rate and route of degradation of the test substance in soil under

aerobic or anaerobic conditions.

Principle: The test substance, typically radiolabelled, is applied to soil samples which are then

incubated under controlled laboratory conditions (temperature, moisture). At various time

intervals, soil samples are extracted and analyzed to determine the concentration of the parent

substance and its degradation products.

Key Methodological Aspects (based on OECD Guideline 307):

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Soil: Well-characterized soil with known physical and chemical properties.

Test Substance: Application of the test substance at a concentration relevant to its

agricultural use.

Incubation: Controlled temperature and moisture content, with aeration for aerobic studies or

purging with an inert gas for anaerobic studies.

Analysis: Extraction of soil samples with appropriate solvents and analysis using techniques

such as High-Performance Liquid Chromatography (HPLC) and Liquid Scintillation Counting

(LSC) to identify and quantify the parent compound and its metabolites.

Data Analysis: The rate of degradation is typically modeled using first-order kinetics to

calculate the time required for 50% dissipation (DT50).

Environmental Impact Assessment Workflow and
Degradation Pathways
The following diagrams illustrate the general workflow for an environmental impact assessment

of a pesticide and the degradation pathways of Florylpicoxamid and its alternatives.
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Environmental Impact Assessment Workflow
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Florylpicoxamid Degradation Pathway
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Degradation Pathways of Alternatives

Conclusion
Florylpicoxamid presents a valuable tool for integrated pest management programs,

particularly in managing fungal resistance. However, its environmental risk profile, especially

concerning aquatic ecosystems, necessitates careful consideration and adherence to

mitigation measures. When compared to some older fungicides like Chlorothalonil,

Florylpicoxamid shows a more rapid degradation in soil and water. However, its high acute

toxicity to aquatic organisms is a significant concern. Alternatives such as Azoxystrobin and

Tebuconazole have their own distinct environmental profiles, with varying degrees of

persistence and toxicity. The selection of an appropriate fungicide should therefore be based

on a thorough risk assessment that considers the specific environmental conditions of the

application area and the susceptibility of local non-target organisms. This guide provides the

foundational data to support such an assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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